Cas no 2137571-66-3 (5-chloro-2-(difluoromethyl)-7-methyl-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-2-(difluoromethyl)-7-methyl-1,2,4triazolo1,5-apyridine
• CAS No: 2137571-66-3
• MF: C₈H₆ClF₂N₃
• MW: 217.603147029877
• CID: 6141102
• PubChem ID: 165476200
• Update Time: 2025-07-21

5-chloro-2-(difluoromethyl)-7-methyl-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(difluoromethyl)-7-methyl-1,2,4triazolo1,5-apyridine
• EN300-1078171
• 2137571-66-3
• 5-chloro-2-(difluoromethyl)-7-methyl-[1,2,4]triazolo[1,5-a]pyridine

• Inchi： 1S/C8H6ClF2N3/c1-4-2-5(9)14-6(3-4)12-8(13-14)7(10)11/h2-3,7H,1H3
• InChI Key： JRXNGOLVYXHOKW-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC2=NC(C(F)F)=NN21

Computed Properties

• Exact Mass: 217.0218312g/mol
• Monoisotopic Mass: 217.0218312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-2-(difluoromethyl)-7-methyl-1,2,4triazolo1,5-apyridine

Comprehensive Overview of 5-Chloro-2-(difluoromethyl)-7-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137571-66-3)

5-Chloro-2-(difluoromethyl)-7-methyl-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137571-66-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,4-triazolo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of chloro, difluoromethyl, and methyl substituents enhances its reactivity and potential applications, making it a subject of interest for drug discovery and material science.

In recent years, the demand for fluorinated compounds like 5-Chloro-2-(difluoromethyl)-7-methyl-1,2,4-triazolo[1,5-a]pyridine has surged due to their unique physicochemical properties. Fluorination often improves metabolic stability, bioavailability, and binding affinity in drug candidates. Researchers are particularly intrigued by its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing focus on precision medicine and antibiotic resistance solutions. The compound's CAS No. 2137571-66-3 serves as a critical identifier for regulatory and commercial purposes.

The synthesis of 5-Chloro-2-(difluoromethyl)-7-methyl-1,2,4-triazolo[1,5-a]pyridine typically involves multi-step reactions, including cyclization and halogenation processes. Its molecular structure has been characterized using advanced techniques such as NMR spectroscopy and X-ray crystallography, confirming the positions of its functional groups. These structural insights are vital for optimizing its performance in target applications, such as crop protection or cancer therapeutics, where specificity is paramount.

From an industrial perspective, CAS No. 2137571-66-3 is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly protocols to minimize waste and energy consumption during production. This aligns with global trends like ESG (Environmental, Social, and Governance) compliance and the push for circular economy practices in chemical manufacturing. Such initiatives enhance the compound's appeal to ethically conscious investors and partners.

In the realm of drug development, 5-Chloro-2-(difluoromethyl)-7-methyl-1,2,4-triazolo[1,5-a]pyridine is being explored for its potential to address unmet medical needs. For instance, its triazole core is a common pharmacophore in antifungal and anti-inflammatory agents. Recent studies suggest it may also modulate GPCRs (G-protein-coupled receptors), a hot topic in neurodegenerative disease research. These applications resonate with popular searches like "new treatments for Alzheimer's" or "next-gen agrochemicals," reflecting its cross-disciplinary relevance.

For researchers sourcing CAS No. 2137571-66-3, quality control is a top priority. Reputable suppliers provide high-purity batches with detailed analytical certificates (e.g., HPLC, GC-MS). Storage recommendations typically emphasize protection from moisture and light to preserve stability. These practical considerations are frequently queried in forums and Q&A platforms, underscoring the need for accurate technical documentation.

Looking ahead, the versatility of 5-Chloro-2-(difluoromethyl)-7-methyl-1,2,4-triazolo[1,5-a]pyridine positions it as a promising candidate for patent filings and collaborative R&D projects. Its adaptability to combinatorial chemistry libraries further expands its utility in high-throughput screening. As the scientific community continues to unravel its mechanisms, this compound may soon feature in breakthrough therapies or smart materials, cementing its role in innovation-driven industries.